Cas no 75217-57-1 (Leuconolide,5-O-(3-C-acetyl-4,6-dideoxy-b-D-xylo-hexopyranosyl)-18-deoxo- (9CI))

• Product Name: Leuconolide,5-O-(3-C-acetyl-4,6-dideoxy-b-D-xylo-hexopyranosyl)-18-deoxo- (9CI)
• CAS No: 75217-57-1
• MF: C₂₈H₄₆O₁₀
• MW: 542.658850193024
• CID: 563087
• PubChem ID: 6436287
• Update Time: 2025-04-19

Leuconolide,5-O-(3-C-acetyl-4,6-dideoxy-b-D-xylo-hexopyranosyl)-18-deoxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Leuconolide,5-O-(3-C-acetyl-4,6-dideoxy-b-D-xylo-hexopyranosyl)-18-deoxo- (9CI)
• 5-O-(4',6'-dideoxy-3'-C-acetyl-beta-D-xylohexopyranosyl)platenolide-II
• PLATENOLIDE II, DEOXYACETYL-XYLOHEXOPYRANOSYL.
• NSC 375095
• 75217-57-1
• DDAH-PL-II
• Leuconolide, 5-O-(3-C-acetyl-4,6-dideoxy-beta-D-xylo-hexopyranosyl)-18-deoxo-
• (11E,13E)-6-[(2S,3R,4S,6R)-4-acetyl-3,4-dihydroxy-6-methyloxan-2-yl]oxy-7-ethyl-4,10-dihydroxy-5-methoxy-9,16-dimethyl-1-oxacyclohexadeca-11,13-dien-2-one
• Ddaxhpp-II

• Inchi： 1S/C28H46O10/c1-7-20-13-16(2)21(30)12-10-8-9-11-17(3)36-23(32)14-22(31)25(35-6)24(20)38-27-26(33)28(34,19(5)29)15-18(4)37-27/h8-10,12,16-18,20-22,24-27,30-31,33-34H,7,11,13-15H2,1-6H3/b9-8+,12-10+/t16?,17?,18-,20?,21?,22?,24?,25?,26+,27+,28-/m1/s1
• InChI Key： IZFPDEQYDFAJRK-IVPFDPHOSA-N
• SMILES： O([C@H]1[C@@H]([C@](C(C)=O)(C[C@@H](C)O1)O)O)C1C(C(CC(=O)OC(C)CC=CC=CC(C(C)CC1CC)O)O)OC |t:24,26|

Computed Properties

• Exact Mass: 542.309
• Monoisotopic Mass: 542.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 724.2°C at 760 mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.538
• PSA: 151.98000
• LogP: 1.81460